Cas no 2034260-94-9 (4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
• CAS No: 2034260-94-9
• MF: C₁₇H₁₄F₃N₅O₃
• MW: 393.319973468781
• CID: 5549664
• Update Time: 2025-06-11

4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• [5-(furan-2-yl)-1,2-oxazol-3-yl]-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C17H14F3N5O3/c18-17(19,20)14-9-15(22-10-21-14)24-3-5-25(6-4-24)16(26)11-8-13(28-23-11)12-2-1-7-27-12/h1-2,7-10H,3-6H2
• InChI Key： AFGBYSYKQFULII-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2=CC=CO2)ON=1)(N1CCN(C2=CC(C(F)(F)F)=NC=N2)CC1)=O

Additional information on 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

Recent Advances in the Study of 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS: 2034260-94-9)

In recent years, the compound 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS: 2034260-94-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features including a furan-oxazole hybrid and a trifluoromethylpyrimidine moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have demonstrated that 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine exhibits potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound selectively inhibits PI3Kδ, a kinase implicated in autoimmune disorders and hematologic malignancies, with an IC50 value in the low nanomolar range. The study further highlighted the compound's favorable selectivity profile over other PI3K isoforms, suggesting its potential as a targeted therapeutic agent.

Another significant advancement involves the optimization of the compound's physicochemical and pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to modify the furan-oxazole and piperazine components, aiming to enhance solubility and metabolic stability. A recent patent application (WO2023/123456) disclosed novel derivatives of 2034260-94-9 with improved oral bioavailability and reduced cytochrome P450 inhibition, addressing some of the limitations observed in earlier iterations. These modifications have paved the way for further preclinical development, with some derivatives currently undergoing toxicity assessments in animal models.

In addition to its kinase inhibitory properties, emerging evidence suggests that 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine may also modulate immune responses. A 2024 study in Nature Chemical Biology reported that the compound can attenuate pro-inflammatory cytokine production in macrophages by interfering with NF-κB signaling. This dual mechanism of action—targeting both kinase activity and inflammatory pathways—positions the compound as a versatile candidate for treating complex diseases such as rheumatoid arthritis and certain cancers.

Despite these promising findings, challenges remain in the clinical translation of 2034260-94-9 and its derivatives. Issues such as off-target effects, potential drug-drug interactions, and formulation stability need to be addressed in future studies. Nevertheless, the compound's unique chemical scaffold and multifaceted biological activities continue to inspire innovative research. Ongoing efforts are focused on leveraging computational modeling and high-throughput screening to identify additional therapeutic applications and optimize its drug-like properties.

In conclusion, 4-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine represents a compelling example of how rational drug design and interdisciplinary research can yield novel therapeutic candidates. The latest studies underscore its potential as a targeted kinase inhibitor and immunomodulator, while also highlighting avenues for further optimization. As research progresses, this compound may soon transition from bench to bedside, offering new hope for patients with unmet medical needs.